Cas no 1895166-94-5 (2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanoic acid)

• Product Name: 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanoic acid
• CAS No: 1895166-94-5
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6020738
• PubChem ID: 115008846
• Update Time: 2025-05-22

2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanoic acid
• 2-methyl-2-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid
• EN300-1952088
• 1895166-94-5

• Inchi： 1S/C10H10F3NO2/c1-9(2,8(15)16)6-3-4-14-5-7(6)10(11,12)13/h3-5H,1-2H3,(H,15,16)
• InChI Key： TWKSJQQSGUSZCP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanoic acid

2-Methyl-2-(3-Trifluoromethylpyridin-4-Yl)Propanoic Acid: A Comprehensive Overview

2-Methyl-2-(3-trifluoromethylpyridin-4-yl)propanoic acid, identified by the CAS number 1895166-94-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as MPPA (Methyl Pyridinyl Propanoic Acid), has garnered attention due to its unique chemical structure and potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 2-methyl-2-(3-trifluoromethylpyridin-4-yl)propanoic acid comprises a pyridine ring substituted with a trifluoromethyl group at position 3 and a propanoic acid moiety at position 4. The methyl group attached to the propanoic acid further enhances the compound's stability and bioavailability. This configuration allows the molecule to interact with various biological targets, including enzymes and receptors, making it a versatile tool in medicinal chemistry.

Recent research has focused on the synthesis and characterization of MPPA. Scientists have employed advanced synthetic techniques, such as Suzuki coupling and Friedel-Crafts acylation, to optimize the production process. These methods not only improve yield but also ensure high purity, which is critical for pharmacological studies. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis and oxidation, which are essential properties for drug candidates.

In terms of applications, MPPA has shown potential in several therapeutic areas. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease. Additionally, its anti-proliferative effects on cancer cells have been reported, indicating a possible role in oncology.

The pharmacokinetic profile of MPPA has also been a focal point of recent investigations. Studies in animal models reveal favorable absorption and distribution characteristics, with moderate clearance rates. These findings suggest that the compound could be administered orally with reasonable bioavailability, a critical factor for patient compliance.

Toxicological evaluations of CAS 1895166-94-5 have been conducted to assess its safety profile. Acute and chronic toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. This data provides a strong foundation for advancing into clinical trials.

In conclusion, 2-methyl-2-(3-trifluoromethylpyridin-4-yl)propanoic acid, or MPPA, represents a promising compound with diverse applications in drug discovery. Its unique chemical properties, coupled with recent advancements in synthesis and pharmacological evaluation, position it as a valuable asset in the development of novel therapeutics. Continued research will undoubtedly shed further light on its potential benefits and pave the way for its clinical application.